Cas no 1807004-94-9 (Ethyl 5-bromo-4-cyanopicolinate)

• Product Name: Ethyl 5-bromo-4-cyanopicolinate
• CAS No: 1807004-94-9
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4900956
• Update Time: 2025-07-24

Ethyl 5-bromo-4-cyanopicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-cyanopicolinate

• Inchi： 1S/C9H7BrN2O2/c1-2-14-9(13)8-3-6(4-11)7(10)5-12-8/h3,5H,2H2,1H3
• InChI Key： XYNURKSAQIOBGP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OCC)C=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-bromo-4-cyanopicolinate

Ethyl 5-bromo-4-cyanopicolinate (CAS No. 1807004-94-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-4-cyanopicolinate (CAS No. 1807004-94-9) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its brominated and cyano-substituted pyridine core, has garnered considerable attention due to its utility in the development of various therapeutic agents. The unique structural features of Ethyl 5-bromo-4-cyanopicolinate make it a valuable building block for synthesizing complex molecules that target a wide range of biological pathways.

The< strong>pyridine ring is a fundamental scaffold in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The introduction of a bromine atom at the 5-position and a cyano group at the 4-position enhances the reactivity of this intermediate, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These properties have made Ethyl 5-bromo-4-cyanopicolinate an indispensable tool in the synthesis of pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders. The< strong>brominated pyridine derivatives have shown promise in this area due to their ability to modulate neurotransmitter systems. For instance, studies have demonstrated that compounds containing the< strong>5-bromo substituent can exhibit potent effects on serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions. Ethyl 5-bromo-4-cyanopicolinate serves as a precursor for synthesizing such derivatives, enabling researchers to explore new therapeutic strategies.

The< strong>cyanopicolinate moiety in Ethyl 5-bromo-4-cyanopicolinate also contributes to its synthetic utility. The cyano group can be further transformed into other functional groups such as carboxylic acids, amides, or esters through various chemical reactions. This flexibility allows chemists to tailor the molecular structure of their target compounds, optimizing their pharmacokinetic and pharmacodynamic properties. Recent advancements in catalytic methods have further streamlined the conversion of Ethyl 5-bromo-4-cyanopicolinate into more complex scaffolds, making it an even more attractive intermediate for drug discovery.

The pharmaceutical industry has also leveraged Ethyl 5-bromo-4-cyanopicolinate in the development of anti-inflammatory agents. Pyridine-based compounds have been widely studied for their anti-inflammatory potential, and modifications to the pyridine ring can significantly enhance their efficacy. The presence of both bromine and cyano groups provides multiple sites for functionalization, allowing for the creation of molecules that can selectively inhibit inflammatory pathways. For example, researchers have synthesized analogs of Ethyl 5-bromo-4-cyanopicolinate that exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory therapy.

In addition to its applications in neurological and anti-inflammatory drug development, Ethyl 5-bromo-4-cyanopicolinate has found utility in the synthesis of anticancer agents. The< strong>brominated pyridines are known to interact with DNA and inhibit the growth of cancer cells by interfering with key enzymatic processes. By incorporating Ethyl 5-bromo-4-cyanopicolinate into drug candidates, chemists can design molecules that selectively target cancer cells while minimizing toxicity to healthy tissues. Preliminary studies have shown that derivatives of this compound can induce apoptosis in cancer cells by disrupting DNA replication and repair mechanisms.

The synthetic methodologies for preparing Ethyl 5-bromo-4-cyanopicolinate have also seen significant advancements. Traditional approaches often involve multi-step sequences that require harsh conditions and generate substantial waste. However, modern techniques such as transition metal catalysis and flow chemistry have made it possible to synthesize this intermediate more efficiently and sustainably. These innovations not only improve the yield and purity of Ethyl 5-bromo-4-cyanopicolinate but also reduce the environmental impact of its production.

The versatility of Ethyl 5-bromo-4-cyanopicolinate extends beyond pharmaceutical applications; it is also used in agrochemical research. Pyridine-based compounds are common ingredients in pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. By serving as a precursor for synthesizing novel agrochemicals, Ethyl 5-bromo-4-cyanopicolinate contributes to the development of more effective and environmentally friendly solutions for crop protection.

In conclusion, Ethyl 5-bromo-4-cyanopicolinate (CAS No. 1807004-94-9) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable the development of innovative therapeutics targeting neurological disorders, inflammation, cancer, and agricultural challenges. The continued exploration of its synthetic potential will undoubtedly lead to further breakthroughs in drug discovery and industrial chemistry.